Cas no 58304-98-6 (butyl chloromethyl carbonate)
butyl chloromethyl carbonate structure
Product Name:butyl chloromethyl carbonate
CAS No:58304-98-6
MF:C6H11ClO3
MW:166.602741479874
CID:2833491
PubChem ID:15256996
Update Time:2025-04-21
butyl chloromethyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- butyl chloromethyl carbonate
- EN300-130504
- DTXSID60570557
- Butyl (chloromethyl) carbonate
- MBUCWFHXWNITCQ-UHFFFAOYSA-N
- DTXCID80521329
- n-butyl chloromethyl carbonate
- ICA30498
- carbonic acid butyl ester chloromethyl ester
- SCHEMBL1902429
- 58304-98-6
- Carbonic acid, butyl chloromethyl ester
- Butyl(chloromethyl)carbonate
- AKOS006381967
- 869-795-7
-
- Inchi： 1S/C6H11ClO3/c1-2-3-4-9-6(8)10-5-7/h2-5H2,1H3
- InChI Key： MBUCWFHXWNITCQ-UHFFFAOYSA-N
- SMILES： ClCOC(=O)OCCCC
Computed Properties
- Exact Mass: 166.0396719Da
- Monoisotopic Mass: 166.0396719Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 95
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
butyl chloromethyl carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B872068-2.5mg |
butyl chloromethyl carbonate |
58304-98-6 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B872068-5mg |
butyl chloromethyl carbonate |
58304-98-6 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B872068-25mg |
butyl chloromethyl carbonate |
58304-98-6 | 25mg |
$ 275.00 | 2022-06-06 | ||
| A2B Chem LLC | AG81009-2.5g |
Butyl (chloromethyl) carbonate |
58304-98-6 | 95% | 2.5g |
$2805.00 | 2024-04-19 | |
| A2B Chem LLC | AG81009-5g |
Butyl (chloromethyl) carbonate |
58304-98-6 | 95% | 5g |
$4134.00 | 2024-04-19 | |
| A2B Chem LLC | AG81009-10g |
Butyl (chloromethyl) carbonate |
58304-98-6 | 95% | 10g |
$6113.00 | 2024-04-19 | |
| A2B Chem LLC | AG81009-50mg |
Butyl (chloromethyl) carbonate |
58304-98-6 | 95% | 50mg |
$364.00 | 2024-04-19 | |
| A2B Chem LLC | AG81009-100mg |
Butyl (chloromethyl) carbonate |
58304-98-6 | 95% | 100mg |
$526.00 | 2024-04-19 | |
| A2B Chem LLC | AG81009-250mg |
Butyl (chloromethyl) carbonate |
58304-98-6 | 95% | 250mg |
$737.00 | 2024-04-19 | |
| A2B Chem LLC | AG81009-500mg |
Butyl (chloromethyl) carbonate |
58304-98-6 | 95% | 500mg |
$1137.00 | 2024-04-19 |
butyl chloromethyl carbonate Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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